Cas no 2228878-08-6 (2-(methylsulfanyl)phenylmethanesulfonamide)

• Product Name: 2-(methylsulfanyl)phenylmethanesulfonamide
• CAS No: 2228878-08-6
• MF: C₈H₁₁NO₂S₂
• MW: 217.308439493179
• CID: 5754638
• PubChem ID: 165707169
• Update Time: 2025-05-23

2-(methylsulfanyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2228878-08-6
• EN300-2003022
• [2-(methylsulfanyl)phenyl]methanesulfonamide
• 2-(methylsulfanyl)phenylmethanesulfonamide

• Inchi： 1S/C8H11NO2S2/c1-12-8-5-3-2-4-7(8)6-13(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： RKPJSOBYQWTEJY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1SC)(N)(=O)=O

Computed Properties

• Exact Mass: 217.02312094g/mol
• Monoisotopic Mass: 217.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.8Ų

Additional information on 2-(methylsulfanyl)phenylmethanesulfonamide

Recent Advances in the Study of 2-(Methylsulfanyl)phenylmethanesulfonamide (CAS: 2228878-08-6)

2-(Methylsulfanyl)phenylmethanesulfonamide (CAS: 2228878-08-6) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique sulfonamide and methylsulfanyl functional groups, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 2-(methylsulfanyl)phenylmethanesulfonamide to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, achieving higher yields and purity compared to traditional methods. The study highlighted the importance of the methylsulfanyl group in modulating the compound's reactivity and solubility, which are critical factors for its bioavailability. Additionally, computational modeling suggested that the compound's sulfonamide moiety may play a key role in its interaction with biological targets, particularly enzymes involved in inflammatory pathways.

In vitro and in vivo investigations have further elucidated the biological activities of 2-(methylsulfanyl)phenylmethanesulfonamide. A preclinical study conducted by researchers at the University of Cambridge demonstrated its potent anti-inflammatory effects in murine models of rheumatoid arthritis. The compound was shown to inhibit the activity of cyclooxygenase-2 (COX-2) and reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. However, the study also noted challenges related to its metabolic stability, prompting further research into structural modifications to improve its pharmacokinetic profile.

Another area of interest is the compound's potential application in oncology. A 2024 study published in Cancer Research explored its effects on cancer cell lines, revealing selective cytotoxicity against certain types of solid tumors, including breast and lung cancer. Mechanistic studies indicated that 2-(methylsulfanyl)phenylmethanesulfonamide induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. These results underscore its promise as a targeted therapy, though additional studies are needed to evaluate its efficacy and safety in clinical settings.

Despite these promising findings, several challenges remain in the development of 2-(methylsulfanyl)phenylmethanesulfonamide as a therapeutic agent. Issues such as off-target effects, metabolic degradation, and formulation stability need to be addressed. Recent advancements in drug delivery systems, including nanoparticle-based carriers, may offer solutions to these challenges. For instance, a 2023 study in Advanced Drug Delivery Reviews proposed encapsulating the compound in polymeric nanoparticles to enhance its stability and targeted delivery, thereby improving its therapeutic index.

In conclusion, 2-(methylsulfanyl)phenylmethanesulfonamide (CAS: 2228878-08-6) represents a promising candidate for further investigation in chemical biology and drug development. Its diverse biological activities, coupled with ongoing efforts to optimize its properties, highlight its potential across multiple therapeutic areas. Future research should focus on addressing the current limitations and advancing the compound toward clinical trials. The integration of computational, synthetic, and biological approaches will be essential to fully realize its therapeutic potential.